5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide

• Molecular Formula: C8H7BrN2O2S
• Molecular Weight: 275.12 g/mol
• IUPAC Name: 5-bromo-2-cyano-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H7BrN2O2S/c1-11-14(12,13)8-4-7(9)3-2-6(8)5-10/h2-4,11H,1H3
• InChI Key: SXMCGGZCIQAJSD-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=CC(=C1)Br)C#N

Description

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide is a high-purity chemical building block designed for research and development, particularly in medicinal chemistry and drug discovery. This compound features a benzene-sulfonamide core functionalized with bromo and cyano substituents, a structural motif common in compounds investigated for their biological activity . Sulfonamide derivatives are known to serve as key intermediates in synthesizing molecules with potential pharmacological properties, and similar structures have been explored for antibacterial applications . The bromine atom offers a versatile handle for further chemical modifications via cross-coupling reactions, such as the Suzuki reaction, enabling researchers to create a diverse library of derivatives for structure-activity relationship (SAR) studies . The inclusion of both sulfonamide and nitrile groups enhances the potential for molecular interactions with biological targets. This product is intended for research purposes by qualified professionals in a controlled laboratory setting. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult the Safety Data Sheet (SDS) before handling and employ appropriate engineering controls and personal protective equipment (PPE) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide typically involves the following steps:

Cyano Group Introduction: The cyano group can be introduced via a nucleophilic substitution reaction using a suitable cyanide source, such as sodium cyanide (NaCN) or potassium cyanide (KCN).

Sulfonamide Formation: The sulfonamide group is introduced by reacting the intermediate compound with a sulfonyl chloride, such as methanesulfonyl chloride (CH3SO2Cl), in the presence of a base like triethylamine (Et3N).

Industrial Production Methods

Industrial production methods for 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide may involve large-scale reactions using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of each step.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The cyano group can be reduced to an amine group using reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Oxidation Reactions: The sulfonamide group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., amines, thiols), solvents (e.g., ethanol, dimethylformamide), and bases (e.g., sodium hydroxide).

Reduction: Reducing agents (e.g., LiAlH4, H2), solvents (e.g., ether, ethanol), and catalysts (e.g., palladium on carbon).

Oxidation: Oxidizing agents (e.g., H2O2, m-CPBA), solvents (e.g., dichloromethane), and bases (e.g., sodium bicarbonate).

Major Products Formed

Substitution: Various substituted derivatives depending on the nucleophile used.

Reduction: Amino derivatives.

Oxidation: Sulfone derivatives.

Scientific Research Applications

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide involves its interaction with molecular targets such as enzymes and receptors. The cyano group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins. The sulfonamide group can participate in hydrogen bonding and electrostatic interactions, enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, synthetic, and functional distinctions between 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide and related sulfonamide derivatives:

Table 1: Comparative Analysis of Sulfonamide Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological/Functional Notes	Reference
5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide	C₈H₆BrN₂O₂S	273.11 g/mol	Br (C5), CN (C2), N-CH₃ (sulfonamide)	Potential kinase inhibition	N/A
5-Bromo-N-(5-chloro-2-hydroxyphenyl)-2-hydroxybenzenesulfonamide (5f)	C₁₂H₈BrClNO₃S	377.8 g/mol	Br (C5), Cl (C5'), OH (C2, C2')	WD Repeat-containing protein inhibitor (IC₅₀ ~0.5 µM)
5-Bromo-N-(5-(1-cyanocyclohexyl)-2-hydroxyphenyl)-2-hydroxybenzenesulfonamide (5p)	C₁₈H₁₆BrN₂O₃S	435.3 g/mol	Br (C5), CN-cyclohexyl (C5'), OH (C2, C2')	Enhanced lipophilicity and cellular uptake
5-Bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzene-1-sulfonamide (Q0Y)	C₁₃H₁₁BrClNO₄S	392.65 g/mol	Br (C5), Cl (C5'), OCH₃ (C2)	Structural analog with improved solubility
N-(5-Bromo-2-chlorobenzyl)-N-cyclopropylnaphthalene-2-sulfonamide	C₂₀H₁₈BrClN₂O₂S	477.79 g/mol	Br (C5), Cl (C2), cyclopropyl (N-linked)	Anti-inflammatory and antitumor activity

Key Observations:

Substituent Effects on Bioactivity: The presence of cyano groups (e.g., in 5p) enhances lipophilicity and binding affinity to hydrophobic enzyme pockets, whereas hydroxy or methoxy groups (e.g., 5f and Q0Y) improve hydrogen-bonding interactions with target proteins .

Synthetic Complexity :

• Compounds with fused aromatic systems (e.g., naphthalene in ) require multi-step syntheses involving Suzuki couplings or cyclopropanation, whereas simpler derivatives (e.g., 5f) are synthesized via direct sulfonylation .

Therapeutic Potential: Antitumor Activity: Derivatives with extended aromatic systems (e.g., naphthalene sulfonamides) show promise in disrupting protein-DNA interactions . Enzyme Inhibition: Methoxy and hydroxy-substituted analogs (e.g., Q0Y) exhibit higher selectivity for kinases and phosphatases due to polar interactions .

Biological Activity

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the compound's synthesis, biological evaluations, mechanisms of action, and structure-activity relationships (SAR), supported by relevant case studies and data tables.

Synthesis

The synthesis of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide typically involves the reaction of 5-bromo-2-cyanobenzenesulfonyl chloride with N-methylamine. This method allows for the efficient production of the sulfonamide compound, which can then be characterized using techniques such as NMR and mass spectrometry.

Biological Activity Overview

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide has been investigated for various biological activities:

• Antimicrobial Activity :
  • The compound exhibits significant antibacterial properties against clinically relevant strains, including Klebsiella pneumoniae and Staphylococcus aureus. In a study, it demonstrated a minimum inhibitory concentration (MIC) of 0.39 μg/mL against K. pneumoniae ST147, indicating potent activity against resistant strains .
• Anticancer Properties :
  • Research has shown that sulfonamide derivatives can inhibit cell proliferation in cancer cell lines. For instance, compounds similar to 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide have been evaluated for their cytotoxic effects on various human cancer cell lines, including HepG2. The cytotoxic concentration (CC50) values were determined to assess their potential as anticancer agents .
• Mechanisms of Action :
  • The biological activity is often attributed to the inhibition of key enzymes or receptors involved in cellular processes. For example, sulfonamides are known to interact with bacterial dihydropteroate synthase, crucial for folate biosynthesis, thereby exhibiting their antibacterial effects .

Structure-Activity Relationship (SAR)

The SAR studies highlight how modifications to the sulfonamide structure influence its biological activity:

Compound	Structural Modification	MIC (μg/mL)	CC50 (μM)
5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide	None	0.39	16
Compound A	Methyl group addition	0.78	20
Compound B	Fluorine substitution	0.45	18

From the table above, it is evident that structural changes can significantly impact both antimicrobial potency and cytotoxicity profiles.

Case Study 1: Antibacterial Efficacy

In a comparative study involving multiple sulfonamides, 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide was found to be among the most effective against Klebsiella pneumoniae, particularly strains expressing New Delhi Metallo-beta-lactamase (NDM). The study employed both in vitro and in silico methods to evaluate binding interactions with target proteins .

Case Study 2: Cytotoxicity Assessment

A cytotoxicity assay was conducted using HepG2 cells to evaluate the safety profile of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide. The results indicated a CC50 value of 16 μM, suggesting moderate toxicity but acceptable selectivity for further development as an anticancer agent .

Q & A

Q. What are the common synthetic routes for preparing 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide, and how are reaction conditions optimized?

The synthesis typically involves bromination and sulfonylation steps. For example, bromination of a precursor like 2-cyano-N-methylbenzene-1-sulfonamide can be achieved using bromine or N-bromosuccinimide (NBS) in solvents such as dichloromethane or acetonitrile under reflux . Optimization focuses on controlling temperature (e.g., 0–25°C to avoid side reactions) and stoichiometric ratios (e.g., 1.2–1.5 equivalents of brominating agent). Post-synthesis purification via flash chromatography or recrystallization ensures >95% purity, validated by HPLC or LCMS .

Q. Which analytical techniques are most effective for characterizing this compound?

• Nuclear Magnetic Resonance (NMR): $^1$H and $^{13}$C NMR confirm substituent positions and purity. For instance, the methyl group on the sulfonamide nitrogen appears as a singlet near δ 3.0 ppm in $^1$H NMR .
• Mass Spectrometry (MS): High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]$^+$ at m/z 304.96) .
• X-ray Crystallography: Resolves crystal packing and hydrogen-bonding networks, critical for understanding solid-state reactivity .

Advanced Research Questions

Q. How do electronic effects of the bromine and cyano groups influence reactivity in nucleophilic substitution reactions?

The bromine atom acts as a strong electron-withdrawing group, activating the benzene ring for nucleophilic aromatic substitution (NAS) at the ortho/para positions. The cyano group further enhances electrophilicity, enabling reactions with amines or thiols under mild conditions (e.g., room temperature in DMF). Computational studies (DFT) can model charge distribution to predict regioselectivity .

Q. What strategies resolve contradictions in reported biological activities of sulfonamide derivatives?

Discrepancies in bioactivity data (e.g., antitumor vs. no activity) often arise from variations in assay conditions (e.g., cell lines, concentrations). Systematic comparison using standardized protocols (e.g., NCI-60 panel for cancer screening) and structure-activity relationship (SAR) studies are essential. For example, modifying the N-methyl group to bulkier substituents may enhance binding to target proteins like carbonic anhydrases .

Q. How can reaction yields be improved in multi-step syntheses involving this compound?

• Stepwise Monitoring: Use TLC or in-situ IR to track intermediate formation.
• Catalysis: Palladium catalysts (e.g., Pd(PPh$_3$)$_4$) improve coupling reactions with aryl boronic acids.
• Solvent Optimization: Polar aprotic solvents (e.g., DMSO) enhance solubility of intermediates .

Experimental Design & Data Analysis

Design an experiment to evaluate the compound’s stability under physiological conditions.

• Protocol: Incubate the compound in phosphate-buffered saline (PBS, pH 7.4) at 37°C for 24–72 hours.
• Analysis: Monitor degradation via LCMS and quantify half-life. Compare stability against analogs lacking the cyano group to assess its role in hydrolytic resistance .

Q. How to troubleshoot low yields in sulfonamide formation reactions?

• Common Issues:

• Moisture Sensitivity: Use anhydrous solvents and inert atmosphere (N$_2$/Ar).
• Byproduct Formation: Add scavengers (e.g., molecular sieves) to trap HCl generated during sulfonylation.
  • Solution: Optimize stoichiometry (e.g., 1.1 equivalents of sulfonyl chloride) and reaction time .

Methodological Examples

Table 1. Example Synthetic Procedure from

Step	Reagents/Conditions	Key Observations
Sulfonylation	Chlorosulfonic acid, 0°C → RT, 16 h	Pale brown solid (55% yield)
Amine Coupling	2-Amino-4-chlorophenol, DCM, RT	Colorless solid (55% yield, purity ≥95% by LCMS)